BE“GHE Foundational & Exploratory

Check Availability & Pricing

In-Depth Technical Guide to 4-Bromo-3,3-
dimethylindoline

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 4-Bromo-3,3-dimethylindoline

Cat. No.: B567688

CAS Number: 1227418-26-9
For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of 4-Bromo-3,3-dimethylindoline, a
halogenated heterocyclic compound with potential applications in medicinal chemistry and
organic synthesis. Due to the limited availability of public data specifically for this compound,
this guide also draws upon information from closely related analogues to provide a broader
context for its potential properties and applications.

Chemical and Physical Properties

While detailed experimental data for 4-Bromo-3,3-dimethylindoline is not extensively
reported in publicly accessible literature, its basic properties can be summarized. Further
empirical studies are required to fully characterize this compound.
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Property Value Source
CAS Number 1227418-26-9 [1]
Molecular Formula C10H12BrN N/A
Molecular Weight 226.11 g/mol N/A
Appearance Not specified N/A
Boiling Point Not specified N/A
Melting Point Not specified N/A
Solubility Not specified N/A
Purity Typically available at >95% N/A

Synthesis and Characterization

Detailed, peer-reviewed synthetic protocols specifically for 4-Bromo-3,3-dimethylindoline are
not readily available. However, the synthesis of bromo-substituted indoline and indole
derivatives is well-documented in the chemical literature. These methods can serve as a
foundation for the development of a synthetic route to the target compound.

General Synthetic Approach (Hypothetical)

A plausible synthetic route could involve the bromination of a 3,3-dimethylindoline precursor.
The regioselectivity of the bromination would be a critical factor to control, potentially requiring
the use of specific brominating agents and reaction conditions.

A generalized workflow for a potential synthesis is outlined below:
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Caption: Hypothetical workflow for the synthesis of 4-Bromo-3,3-dimethylindoline.
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Experimental Protocol: Synthesis of a Related
Bromoaniline Derivative

While a specific protocol for 4-Bromo-3,3-dimethylindoline is unavailable, the following is a
representative procedure for the bromination of a related aniline derivative, which illustrates the
general principles that could be adapted.

Synthesis of 4-Bromo-2-(4,5-dihydroisoxazol-3-yl)-3-methylaniline

o Materials: 2-(4,5-dihydroisoxazol-3-yl)-3-methylaniline, Pyridine, Bromine, Water, Methyl tert-
butyl ether (MTBE), Sodium sulfate.

e Procedure:

o A solution of 2-(4,5-dihydroisoxazol-3-yl)-3-methylaniline (5.0 g) is prepared in pyridine (50
9).

o A solution of bromine (4.89 g) in pyridine (50 g) is prepared separately at 0°C.
o The bromine solution is added dropwise to the aniline solution at 20°C over 5 hours.
o The reaction mixture is stirred at 25°C for an additional 12 hours.

o The mixture is then poured into water (250 ml) and extracted three times with MTBE (100
ml each).

o The combined organic phases are washed twice with water (100 ml each), dried over
sodium sulfate, and concentrated to yield the product.[2]

Note: This protocol is for a related compound and would require significant optimization and
adaptation for the synthesis of 4-Bromo-3,3-dimethylindoline.

Characterization Techniques

The structural confirmation and purity assessment of 4-Bromo-3,3-dimethylindoline would
rely on standard analytical techniques.
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Technique Expected Observations

Signals corresponding to the aromatic protons,

the N-H proton, and the two methyl groups at
1H NMR the C3 position. The bromine substitution at the

C4 position would influence the chemical shifts

and coupling patterns of the aromatic protons.

Resonances for the ten carbon atoms in the
molecule, including the two methyl carbons, the
quaternary C3 carbon, and the aromatic

13C NMR
carbons. The carbon atom attached to the
bromine would show a characteristic chemical

shift.

The mass spectrum would show a molecular ion
peak corresponding to the molecular weight of
the compound (226.11 g/mol ). The isotopic

Mass Spectrometry (MS) pattern of bromine (approximately 1:1 ratio of
79Br and 81Br) would result in a characteristic M
and M+2 pattern for the molecular ion and

bromine-containing fragments.

Characteristic absorption bands for N-H
Infrared (IR) Spectroscopy stretching, C-H stretching (aromatic and
aliphatic), and C-Br stretching.

Potential Applications in Drug Discovery and
Medicinal Chemistry

While there is no specific pharmacological data available for 4-Bromo-3,3-dimethylindoline,
the indoline scaffold and bromo-substituents are present in many biologically active molecules.
This suggests that 4-Bromo-3,3-dimethylindoline could serve as a valuable building block in
medicinal chemistry.

Role as a Synthetic Intermediate
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The bromine atom on the aromatic ring provides a reactive handle for various cross-coupling
reactions, such as Suzuki, Heck, and Sonogashira couplings. These reactions allow for the
introduction of diverse functional groups at the 4-position, enabling the synthesis of a library of
derivatives for structure-activity relationship (SAR) studies.

Palladium-Catalyzed
Cross-Coupling Reactions
(e.g., Suzuki, Heck, Sonogashira)

Library of
4-Substituted-3,3-dimethylindoline Lead Compound
ivati Identification

Derivatives

4-Bromo-3,3-dimethylindoline

Biological Screening
(e.g., Enzyme Assays, Cell-based Assays)
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Caption: Potential workflow for utilizing 4-Bromo-3,3-dimethylindoline in drug discovery.

Potential Biological Activities

Indoline derivatives have been reported to exhibit a wide range of biological activities, including
but not limited to:

o Anticancer Activity: Spirooxindole derivatives, which share a core structure with indoline,
have shown promising cytotoxic effects against various cancer cell lines.[1][3]

o Cholinesterase Inhibition: Certain alkaloids containing an indoloquinoline core have
demonstrated inhibitory activity against acetylcholinesterase and butyrylcholinesterase,
enzymes relevant to Alzheimer's disease.[4]

o Antimicrobial Activity: Some heterocyclic compounds containing a bromo-phenyl moiety have
shown antibacterial and antifungal properties.[5][6]

It is important to note that these are general activities of related compound classes, and the
specific biological profile of 4-Bromo-3,3-dimethylindoline remains to be determined through
experimental evaluation.

Conclusion

4-Bromo-3,3-dimethylindoline is a chemical entity with potential for further exploration in the
fields of organic synthesis and medicinal chemistry. While specific experimental data for this
compound is currently scarce in the public domain, its structural features suggest it could be a
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useful intermediate for the synthesis of novel, biologically active molecules. Further research is
warranted to fully elucidate its chemical properties, develop efficient synthetic routes, and
investigate its pharmacological potential. This guide serves as a foundational resource for
researchers and scientists interested in pursuing studies on this and related compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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